Cas no 902092-99-3 (N-(4-bromo-2-chlorophenyl)methanesulfonamide)

• Product Name: N-(4-bromo-2-chlorophenyl)methanesulfonamide
• CAS No: 902092-99-3
• CID: 4664520
• PubChem ID: 22774632
• Update Time: 2025-05-21

N-(4-bromo-2-chlorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-2-chlorophenyl)methanesulfonamide
• N-(4-bromo-2-chlorophenyl)methanesulfonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-bromo-2-chlorophenyl)methanesulfonamide

N-(4-Bromo-2-Chlorophenyl)Methanesulfonamide: A Comprehensive Overview

N-(4-Bromo-2-Chlorophenyl)Methanesulfonamide, identified by the CAS registry number 902092-99-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a methanesulfonamide group attached to a bromo-chloro-substituted phenyl ring, has garnered attention due to its potential applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and utility.

The synthesis of N-(4-Bromo-2-Chlorophenyl)Methanesulfonamide involves a multi-step process that typically begins with the bromination and chlorination of aniline derivatives. The subsequent introduction of the methanesulfonamide group is achieved through nucleophilic aromatic substitution, a reaction that benefits from the electron-withdrawing effects of the halogen substituents. This approach not only enhances the reactivity of the aromatic ring but also ensures high regioselectivity, as demonstrated in recent studies published in Journal of Organic Chemistry.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. The presence of both bromine and chlorine substituents on the phenyl ring provides a versatile platform for further functionalization. For instance, recent research has explored its use as a precursor for constructing heterocyclic frameworks, which are critical components in many pharmaceutical agents. A study conducted by Smith et al. (2023) highlighted its utility in synthesizing novel kinase inhibitors, showcasing its potential in anticancer drug development.

In addition to its synthetic applications, N-(4-Bromo-2-Chlorophenyl)Methanesulfonamide has been investigated for its electronic properties. Computational studies using density functional theory (DFT) have revealed that the compound exhibits distinct charge transfer characteristics, making it a candidate for use in organic electronics. A research team led by Dr. Li at Stanford University reported that thin films of this compound demonstrate efficient charge transport properties, which could be leveraged in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The stability and reactivity of N-(4-Bromo-2-Chlorophenyl)Methanesulfonamide under various conditions have also been extensively studied. Experimental data indicate that the compound is relatively stable under ambient conditions but can undergo decomposition under high-energy irradiation or extreme temperatures. These findings are particularly relevant for its storage and handling during large-scale synthesis.

From an environmental perspective, recent eco-toxicological assessments have evaluated the potential impact of this compound on aquatic ecosystems. According to a study published in Environmental Science & Technology, N-(4-Bromo-2-Chlorophenyl)Methanesulfonamide exhibits low acute toxicity to aquatic organisms, suggesting that it may pose minimal risk when used responsibly in industrial applications.

In summary, N-(4-Bromo-2-Chlorophenyl)Methanesulfonamide stands as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic and computational techniques, continues to unlock new possibilities for its utilization in drug discovery, materials science, and beyond.